2-Hydrazinyl-4-(3-methoxyphenyl)-6-(trifluoromethyl)pyrimidine

• IUPAC Name: [4-(3-methoxyphenyl)-6-(trifluoromethyl)pyrimidin-2-yl]hydrazine
• InChI: InChI=1S/C12H11F3N4O/c1-20-8-4-2-3-7(5-8)9-6-10(12(13,14)15)18-11(17-9)19-16/h2-6H,16H2,1H3,(H,17,18,19)
• InChI Key: RVZKOHMBDFSMSH-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C2=CC(=NC(=N2)NN)C(F)(F)F
• Molecular Formula: C12H11F3N4O
• DSSTOX Substance ID: DTXSID301178982
• Molecular Weight: 284.24 g/mol
• CAS RN: 861440-89-3

Description

2-Hydrazinyl-4-(3-methoxyphenyl)-6-(trifluoromethyl)pyrimidine is a pyrimidine derivative that has gained significant attention in recent years due to its potential applications in scientific research. This compound is synthesized using various methods and has been shown to exhibit a wide range of biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 2-Hydrazinyl-4-(3-methoxyphenyl)-6-(trifluoromethyl)pyrimidine is not fully understood. However, it is believed to act by inhibiting specific enzymes or receptors involved in various biological processes. For example, it has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators. It has also been shown to inhibit the growth of cancer cells by inducing apoptosis and cell cycle arrest.
Biochemical and Physiological Effects:
2-Hydrazinyl-4-(3-methoxyphenyl)-6-(trifluoromethyl)pyrimidine has been shown to exhibit a wide range of biochemical and physiological effects. It has been shown to inhibit the production of inflammatory mediators, such as prostaglandins and cytokines, in various cell types. It has also been shown to inhibit the growth of cancer cells by inducing apoptosis and cell cycle arrest. Moreover, it has been shown to exhibit anti-microbial activity against various bacterial and fungal strains.

Advantages and Limitations for Lab Experiments

The advantages of using 2-Hydrazinyl-4-(3-methoxyphenyl)-6-(trifluoromethyl)pyrimidine in lab experiments include its high purity, stability, and reproducibility. It is also relatively easy to synthesize and purify. However, the limitations of using this compound include its potential toxicity and limited solubility in certain solvents. Moreover, its mechanism of action is not fully understood, which makes it difficult to interpret the results of experiments.

Future Directions

There are several future directions for the research on 2-Hydrazinyl-4-(3-methoxyphenyl)-6-(trifluoromethyl)pyrimidine. One direction is to further investigate its mechanism of action and identify its specific targets in various biological processes. Another direction is to synthesize and test its analogs with potential biological activities. Moreover, it can be used in the synthesis of metal complexes for catalytic and biological applications. Furthermore, it can be used as a precursor in the synthesis of other pyrimidine derivatives with potential biological activities.
Conclusion:
In conclusion, 2-Hydrazinyl-4-(3-methoxyphenyl)-6-(trifluoromethyl)pyrimidine is a pyrimidine derivative that has potential applications in scientific research. It is synthesized using various methods and has been shown to exhibit a wide range of biochemical and physiological effects. Its mechanism of action is not fully understood, and further research is needed to identify its specific targets in various biological processes. Despite its potential advantages, it also has limitations that need to be considered when using it in lab experiments. Finally, there are several future directions for the research on this compound, which can lead to the discovery of new biological activities and potential therapeutic applications.

Scientific Research Applications

2-Hydrazinyl-4-(3-methoxyphenyl)-6-(trifluoromethyl)pyrimidine has been widely used in scientific research due to its potential applications in various fields. This compound has been shown to exhibit anti-tumor, anti-inflammatory, and anti-microbial properties. It has also been used as a ligand in the synthesis of metal complexes for catalytic and biological applications. Moreover, it has been used as a precursor in the synthesis of other pyrimidine derivatives with potential biological activities.